Cas no 389811-03-4 ({[(2-Chlorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate)

• Product Name: {[(2-Chlorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate
• CAS No: 389811-03-4
• MF: C₁₅H₁₂Cl₂N₂O₃
• MW: 339.17338180542
• CID: 6024904
• PubChem ID: 2428380
• Update Time: 2025-11-01

{[(2-Chlorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• {[(2-chlorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate
• 389811-03-4
• AKOS025265297
• EN300-26586779
• Z19818710
• [2-[(2-chlorophenyl)methylamino]-2-oxoethyl] 2-chloropyridine-3-carboxylate
• AB00715383-01
• {[(2-Chlorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C15H12Cl2N2O3/c16-12-6-2-1-4-10(12)8-19-13(20)9-22-15(21)11-5-3-7-18-14(11)17/h1-7H,8-9H2,(H,19,20)
• InChI Key： BPAAGQFMBGQXOS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(COC(C1C(=NC=CC=1)Cl)=O)=O

Computed Properties

• Exact Mass: 338.0224976g/mol
• Monoisotopic Mass: 338.0224976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.3Ų

Additional information on {[(2-Chlorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate

Introduction to {[(2-Chlorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate (CAS No. 389811-03-4)

{[(2-Chlorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate, with the CAS number 389811-03-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorophenyl group, a carbamoyl moiety, and a chloropyridine ring. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The chemical structure of {[(2-Chlorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate is particularly noteworthy due to its multifunctional nature. The presence of the chlorophenyl group and the chloropyridine ring suggests that this compound may exhibit strong binding affinities to various biological targets, such as enzymes and receptors. Additionally, the carbamoyl moiety can influence the compound's solubility and metabolic stability, which are crucial factors in drug development.

Recent studies have explored the potential of {[(2-Chlorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural motifs can modulate neurotransmitter systems, such as serotonin and dopamine pathways, which are implicated in conditions like depression and Parkinson's disease. The ability of this compound to interact with these pathways could make it a valuable candidate for further preclinical and clinical studies.

In the realm of cancer research, {[(2-Chlorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate has also shown promise. Studies have indicated that this compound may possess anti-proliferative properties, potentially inhibiting the growth of cancer cells. The mechanism of action is thought to involve the disruption of key signaling pathways that are essential for cell survival and proliferation. This makes it an interesting target for drug discovery efforts aimed at developing novel cancer therapeutics.

The pharmacokinetic properties of {[(2-Chlorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary data suggest that it has favorable ADME properties, which could enhance its bioavailability and reduce potential side effects. However, more detailed studies are needed to fully characterize these properties.

Safety and toxicity assessments are essential components of any drug development process. Initial toxicological evaluations of {[(2-Chlorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate have shown promising results, with no significant adverse effects observed at therapeutic doses. However, comprehensive safety profiles are still being developed to ensure its long-term use is safe and effective.

In conclusion, {[(2-Chlorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate (CAS No. 389811-03-4) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and preliminary biological activities make it an attractive candidate for further investigation. As research continues to advance, it is likely that this compound will play a significant role in the development of new therapeutic agents for various diseases.